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Get Quote

Welcome to the technical support center for Di-(2-ethylhexyl) phosphoric acid (D2EHPA)
applications. This resource is designed for researchers, scientists, and drug development
professionals to troubleshoot and manage the co-extraction of impurities during solvent
extraction experiments.

Frequently Asked Questions (FAQs)

Q1: What is D2EHPA and why is it used in solvent extraction?

Al: D2EHPA (Di-(2-ethylhexyl) phosphoric acid) is an acidic organophosphorus extractant
widely used in hydrometallurgy and solvent extraction processes.[1][2] It is known for its high
efficiency and selectivity in extracting a variety of metal ions from aqueous solutions, including
copper, nickel, cobalt, and rare earth elements.[1][3] Its effectiveness is based on a cation
exchange mechanism, where protons in the D2EHPA molecule are exchanged for metal ions in
the aqueous phase.[4]

Q2: What is "co-extraction" and why is it a problem?

A2: Co-extraction refers to the simultaneous extraction of undesirable impurities along with the
target metal ion into the organic phase.[5] This is a significant issue as it reduces the purity of
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the final product and may require additional purification steps, increasing process complexity
and cost.[5][6] For example, when targeting cobalt, impurities like manganese, calcium, or
nickel might be co-extracted, compromising the purity of the recovered cobalt.[4]

Q3: Which impurities are commonly co-extracted with D2EHPA?

A3: The type and amount of co-extracted impurities depend heavily on the composition of the
agueous feed solution and the process conditions. Common impurities that are often co-
extracted with D2EHPA include:

Iron (Fe)[6][7]

Zinc (Zn)[8]

Calcium (Ca)[8][9][10]

Magnesium (Mg)[8][10][11]

Manganese (Mn)[6][8]

Cobalt (Co) and Nickel (Ni), which are often difficult to separate from each other.[8][12]
Q4: What are the key factors influencing the co-extraction of impurities?

A4: Several factors critically influence the selectivity of D2EHPA and the extent of impurity co-
extraction:

e pH: This is the most critical factor.[2][4] The extraction of different metal ions with D2EHPA is
highly pH-dependent, with each metal having a specific pH range for optimal extraction.[13]

o Extractant Concentration: Higher concentrations of D2EHPA can lead to increased extraction
of both the target metal and impurities.[14][15]

o Temperature: Temperature can affect the extraction efficiency and selectivity. For instance,
an increase in temperature can sometimes decrease the extraction of certain impurities like
nickel.[16]
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» Organic to Aqueous Phase Ratio (O/A): This ratio influences the loading capacity of the
organic phase and can affect the separation efficiency.[13]

e Presence of Other lons: The composition of the aqueous feed solution is crucial. The
presence of high concentrations of certain metals can lead to competition for the extractant.
[91[17]

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your
experiments.

Problem 1: High levels of Calcium (Ca?*) or Maghesium
(Mg?*) are co-extracted with my target metal.

Cause: Calcium and magnesium are common impurities, especially in leach solutions from
various ores. D2EHPA can show a strong affinity for these divalent cations, particularly as the
pH increases.[18][19] D2EHPA has been shown to be a selective reagent for removing calcium
at a pH between 3.0 and 3.5.[18]

Solutions:

 Strict pH Control: Maintain the aqueous phase pH at the optimal level for your target metal
while minimizing the extraction of Ca2+ and Mg?*. The extraction order with D2EHPA is
generally Zn2+ > Ca2* > Mn2* > Cu2* > Mg2* > Co?* > Ni2*.[13] This means Ca?* is extracted
at a lower pH than Co2* and Ni2*.

o Multi-Stage Extraction: Implement a two-step extraction process. Use D2EHPA at a lower pH
(e.g., pH 3) in a first circuit to selectively remove calcium.[10] The raffinate can then be
processed to extract your target metal.

e Synergistic Solvent Mixtures: Consider using a mixture of extractants. For example, mixtures
of D2EHPA and Cyanex 272 have been studied for the selective removal of Ca2* and Mg?*+
from nickel solutions.[10][18]

e Scrubbing: After extraction, "scrub" or "wash" the loaded organic phase with a dilute acidic
solution. This can selectively strip the co-extracted impurities back into an aqueous phase
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while leaving the target metal in the organic phase.[10]

Problem 2: Iron (Fe3*) is contaminating my extract.

Cause: D2EHPA is a very selective extractant for ferric iron (Fe3*), often extracting it at a very
low pH.[20] If iron is present in your feed solution, it will likely be extracted.

Solutions:

o Feed Purification: Remove iron from the pregnant leach solution (PLS) before the D2EHPA
extraction step. This can be done through precipitation (e.g., as goethite or jarosite) or by
using a selective extractant for iron prior to the main extraction circuit.[3]

e Reductive Stripping: Stripping iron from a loaded D2EHPA phase using standard acids is
difficult.[21] A more effective method is reductive stripping. This involves using a reducing
agent (like Na2S0s) in the stripping solution to reduce Fe3* to Fe2*, which is much more
easily stripped from the D2EHPA.[21] Another technique, galvanic stripping, uses a solid
metal reductant like zinc directly in the organic phase to reduce the iron.[22]

Problem 3: Poor separation between Cobalt (Co?*) and
Nickel (Niz*).

Cause: Cobalt and nickel have very similar chemical properties and extraction behaviors with
D2EHPA, making their separation challenging.[12] The pH values at which they are 50%
extracted (pHso) are very close.[8]

Solutions:

o Use of Alternative Extractants: While D2EHPA can be used, other extractants like Cyanex
272 or PC-88A offer a much higher separation factor for Co/Ni.[8] Often, D2EHPA is used to
remove other impurities first, and then an extractant like Cyanex 272 is used specifically for
Co/Ni separation.[6]

e Synergistic Mixtures: The addition of another extractant to D2EHPA can create a synergistic
effect that improves the Co/Ni separation. For example, mixtures of D2EHPA with Cyanex
272 or Cyanex 302 have been shown to improve the separation factor compared to D2EHPA
alone.[12]
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o Temperature Control: Increasing the temperature can sometimes be beneficial for the
separation of cobalt and nickel.[8]

Problem 4: Formation of a third phase or emulsion
during extraction.

Cause: Third-phase formation, an intermediate phase between the aqueous and organic
layers, or the formation of a stable emulsion can occur under certain conditions, hindering
phase separation.[14][23] This can be caused by:

High metal loading in the organic phase.[23]

High D2EHPA concentration.[14]

High pH, which can increase the solubility of D2EHPA in the aqueous phase.[2][24]

The presence of fine solid particles in the feed solution.
Solutions:

e Add a Modifier: Add a phase modifier like tri-n-butyl phosphate (TBP) or a long-chain alcohol
(e.g., isodecanol) to the organic phase. Modifiers can prevent third-phase formation and
improve phase disengagement.[23]

e Adjust Operating Parameters:
o Lower the D2EHPA concentration.[23]
o Decrease the O/A ratio to avoid excessive metal loading.
o Ensure the feed solution is properly filtered to remove any suspended solids.

» Control pH: Avoid operating at excessively high pH values where D2EHPA solubility in the
aqueous phase becomes significant.[2]

Data Presentation
Table 1: pHso Values for Metal Extraction with D2EHPA
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The pHso value is the pH at which 50% of the metal ion is extracted. A lower pHso indicates a
stronger affinity of the extractant for the metal ion. This data helps in designing selective
extraction schemes.

pHso with D2EHPA (Sulfate

Metal lon . Reference
Medium)
Zn2+ 1.70 [8]
Caz+ 1.71 [8]
Mn2+ 2.72 [8]
cuz+ 2.80 [8]
Coz+ 3.68 [8]
Ni2+ 3.86 [8]
Mgz2+ 4.28 [8]

Note: These values are indicative and can vary with experimental conditions such as
temperature, ionic strength, and D2EHPA concentration.

Experimental Protocols
Protocol 1: General Solvent Extraction Procedure

This protocol outlines a standard batch solvent extraction experiment to determine the
extraction efficiency of a metal ion.

» Preparation of Organic Phase: Prepare the organic phase by diluting a specific concentration
of D2EHPA (e.g., 10-30% v/v) in a suitable diluent like kerosene.[1] If required, a phase
modifier (e.g., 1-5% TBP) can be added.

o Preparation of Aqueous Phase: Prepare a synthetic aqueous solution containing a known
concentration of the target metal and any potential impurities.

e pH Adjustment: Adjust the initial pH of the aqueous solution to the desired value using a
dilute acid (e.g., H2SOa) or base (e.g., NaOH).[1]
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Extraction: Add equal volumes of the aqueous and organic phases to a separatory funnel or
a jacketed glass reactor.[25]

Agitation: Agitate the mixture for a specified contact time (e.g., 10-30 minutes) to allow the
extraction to reach equilibrium.[25]

Phase Separation: Allow the phases to separate completely. This time can vary from a few
minutes to over an hour.[25]

Analysis: Carefully separate the two phases. Measure the final pH of the aqueous phase (the
raffinate). Analyze the concentration of the metal ions in the raffinate using appropriate
analytical techniques (e.g., Atomic Absorption Spectroscopy or Inductively Coupled Plasma).

Calculation: Calculate the extraction percentage (%E) using the formula: %E = [(C_initial -
C_final) / C_initial] * 100 where C_initial and C_final are the metal concentrations in the
agueous phase before and after extraction, respectively.

Protocol 2: Saponification of D2EHPA

Saponification (or neutralization) of D2EHPA is performed to prevent a drop in pH during

extraction, which can inhibit the process.[7]

Prepare Saponifying Agent: Prepare a concentrated solution of a base, typically NaOH.

Mix with Organic Phase: Add a stoichiometric amount of the base solution to the
D2EHPA/diluent mixture. The amount of base needed depends on the desired saponification
rate (e.g., 70%).[7]

Agitate: Vigorously mix the two phases until a single, clear organic phase is formed.[8] This
indicates that the sodium salt of D2EHPA has been formed and the water has been
incorporated into the organic phase.

Caution: Saponification rates that are too high can lead to a highly viscous extractant.[11]
Increasing the saponification rate significantly increases the extraction rate of metals like
iron.[7]

Visualizations
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Caption: A typical workflow for a solvent extraction process.
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Caption: A decision tree for troubleshooting common co-extraction problems.
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Caption: Simplified relationship between pH and metal extraction selectivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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